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Compound of Interest

Compound Name: 2,5-Dimethylbenzoyl chloride

Cat. No.: B1280085 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical nomenclature and properties is paramount. This technical guide provides an in-depth

overview of 2,5-dimethylbenzoyl chloride, a key reagent in organic synthesis. This document

elucidates its various synonyms found in chemical literature, presents its physicochemical

properties in a structured format, and offers a detailed experimental protocol for its synthesis.

Nomenclature and Identification: Synonyms for 2,5-
Dimethylbenzoyl Chloride
In chemical literature and databases, 2,5-dimethylbenzoyl chloride is referenced by a variety

of names and identifiers. A comprehensive list is provided in Table 1 to facilitate accurate

identification and literature searches. The primary IUPAC name is 2,5-dimethylbenzoyl
chloride[1][2]. Its unique CAS Registry Number is 22328-43-4[1][2].

Table 1: Synonyms and Identifiers for 2,5-Dimethylbenzoyl Chloride
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Type of Identifier Value

IUPAC Name 2,5-dimethylbenzoyl chloride[1][2]

CAS Number 22328-43-4[1][2]

Molecular Formula C9H9ClO[1][2][3]

Other Names Benzoyl chloride, 2,5-dimethyl-[2][4]

2,5-dimethyl-1-benzenecarbonyl chloride[2]

2,5-dimethylbenzoylchloride[2][4]

InChI
InChI=1S/C9H9ClO/c1-6-3-4-7(2)8(5-

6)9(10)11/h3-5H,1-2H3[2]

InChIKey MGBRPGMQNVRQCG-UHFFFAOYSA-N[2]

SMILES CC1=CC(=C(C=C1)C)C(=O)Cl[2]

PubChem CID 12351885[2]

EC Number 824-139-9[2]

DSSTox Substance ID DTXSID50493387[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 2,5-dimethylbenzoyl chloride is

presented in Table 2. These properties are essential for its handling, storage, and application in

experimental setups.

Table 2: Physicochemical Properties of 2,5-Dimethylbenzoyl Chloride

Property Value

Molecular Weight 168.62 g/mol [2][3]

Appearance Oil[5]

Purity 95% (typical)[3]
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Logical Relationship of Synonyms
The following diagram illustrates the hierarchical and equivalent relationships between the

various identifiers for 2,5-dimethylbenzoyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1280085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Synonym Relationship
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Figure 2: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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